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Compound of Interest

Compound Name: N-cyclopropylthian-4-amine

Cat. No.: B15274592

For immediate reference, it is critical to note that a specific Safety Data Sheet (SDS) for N-
cyclopropylthian-4-amine (CAS No. 1153349-45-1) is not publicly available. The following
disposal procedures are based on the known hazards of the structurally related compound,
cyclopropylamine, and general principles of hazardous waste management. Researchers must
consult their institution's Environmental Health and Safety (EHS) department for specific
guidance and obtain a substance-specific SDS from the supplier before handling this chemical.

N-cyclopropylthian-4-amine is a specialized chemical for research and development
purposes. Proper handling and disposal are paramount to ensure the safety of laboratory
personnel and to maintain environmental compliance. This guide provides a framework for the
safe disposal of N-cyclopropylthian-4-amine, drawing upon the hazardous properties of
similar chemical structures.

Chemical and Physical Properties

The following table summarizes the known properties of N-cyclopropylthian-4-amine and the
closely related compound, cyclopropylamine. The data for cyclopropylamine is used to infer the
likely hazards of N-cyclopropylthian-4-amine in the absence of a specific SDS.
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Property N-c-yclopropylthian-4- Cyclopropylamine (for
amine hazard reference)

CAS Number 1153349-45-1 765-30-0[1]

Molecular Formula CsH1sNS CsH7N

Molecular Weight 157.28 g/mol 57.09 g/mol [2]

Physical State Not specified (likely liquid) Liquid[2][3]

Appearance Not specified Colorless to light yellow[2][3]

Odor Not specified Ammonia-like[2][3]

Boiling Point Not specified 49 - 50 °C (120 - 122 °F)[2][3]

Flash Point Not specified -25 °C (-13 °F)[2][3]

Density Not specified 0.824 g/cm?3[2]

Solubility in Water Not specified Soluble[2]

Hazard Profile (Inferred)

Based on the data for cyclopropylamine, N-cyclopropylthian-4-amine should be treated as a
hazardous substance with the following potential dangers:

o High Flammability: Assumed to be a highly flammable liquid and vapor.[2] Keep away from
heat, sparks, open flames, and other ignition sources.[2]

e Acute Toxicity: Likely harmful if swallowed or inhaled.[2]

» Corrosivity: Presumed to cause severe skin burns and eye damage.[2] It may also be
corrosive to the respiratory tract.

Personal Protective Equipment (PPE)

When handling N-cyclopropylthian-4-amine, the following PPE is mandatory:

» Eye Protection: Chemical safety goggles and a face shield.
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» Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).
» Body Protection: Flame-retardant lab coat and additional protective clothing as needed.

o Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.

Step-by-Step Disposal Protocol

This protocol outlines the procedure for the disposal of small quantities of N-cyclopropylthian-
4-amine typically found in a research setting.

1. Waste Segregation and Collection:
e Liquid Waste:

o Collect all liquid waste containing N-cyclopropylthian-4-amine in a designated, properly
labeled, and sealed waste container.

o The container should be made of a material compatible with amines and flammable
liquids.

o The label should clearly read "Hazardous Waste: N-cyclopropylthian-4-amine,
Flammable, Corrosive, Toxic".

e Solid Waste:

o Collect any contaminated solid waste (e.g., pipette tips, absorbent materials, gloves) in a
separate, labeled hazardous waste container.

2. Spill Management:
« In the event of a spill, evacuate the area and ensure adequate ventilation.
» Remove all sources of ignition.

o Contain the spill using an inert absorbent material such as vermiculite or sand. Do not use
combustible materials like paper towels as the primary absorbent.
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o Carefully collect the absorbed material using non-sparking tools and place it in a sealed
container for hazardous waste disposal.

o Clean the spill area with a suitable decontaminating agent, followed by soap and water.
3. Final Disposal:

» All waste containing N-cyclopropylthian-4-amine must be disposed of through an approved
hazardous waste disposal facility.[1][4]

e Do not dispose of this chemical down the drain or in regular trash.

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste containers.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-
cyclopropylthian-4-amine.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15274592?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC263680250&countryCode=US&language=en
https://www.sinochem.com.au/wp-content/uploads/2020/09/KELPIE-AMINE-625-HERBICIDE-SDS-v3.pdf
https://www.benchchem.com/product/b15274592?utm_src=pdf-body
https://www.benchchem.com/product/b15274592?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15274592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Gtart: N-cyclopropylthian-4-amine Wasta

Identify Waste Type

Solid Waste Collection

SERIERA Sl (Contaminated Materials)

Label Container:
'Hazardous Waste: N-cyclopropylthian-4-amine,
Flammable, Corrosive, Toxic'

Label Container:
'Hazardous Solid Waste'

Store in Designated
Hazardous Waste Area

Contact EHS for Pickup

End: Proper Disposal by
Approved Facility

Click to download full resolution via product page

Caption: Disposal workflow for N-cyclopropylthian-4-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15274592#n-cyclopropylthian-4-amine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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